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Compound of Interest

Compound Name: 2-Sec-butoxybenzaldehyde

Cat. No.: B1288657

An In-Depth Technical Guide to 2-Sec-
butoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-sec-Butoxybenzaldehyde is an aromatic aldehyde that serves as a versatile intermediate in
various chemical syntheses. Its structure, featuring a sec-butoxy group at the ortho position of
the benzaldehyde, imparts specific solubility and reactivity characteristics that make it a
valuable building block in the pharmaceutical, agrochemical, and fragrance industries.[1] This
technical guide provides a summary of the key chemical properties of 2-sec-
butoxybenzaldehyde.

While this compound is utilized as an intermediate, detailed experimental protocols and specific
biological signaling pathways involving 2-sec-butoxybenzaldehyde are not extensively
documented in publicly available scientific literature. The information presented herein is based
on general chemical knowledge and data from chemical suppliers.

Chemical and Physical Properties

The fundamental properties of 2-sec-butoxybenzaldehyde are summarized in the table below
for easy reference.
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Property Value Source(s)
CAS Number 22921-59-1 [1]
Molecular Formula C11H1402 [1]
Molecular Weight 178.23 g/mol

Appearance Liquid [1]

Purity >95% (as determined by NMR)  [1]

Storage Conditions Store at 0-8 °C [1]

IUPAC Name 2-(butan-2-yloxy)benzaldehyde
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Applications in Research and Development

2-sec-Butoxybenzaldehyde is primarily used as a chemical intermediate in several fields:

e Pharmaceuticals: It serves as a precursor in the synthesis of more complex pharmaceutical
compounds, aiding in the development of new medications.[1]

e Fragrance Industry: This compound is utilized as an ingredient in the formulation of perfumes
and other scented products.[1]

o Polymer Chemistry: It is employed in the creation of specialty polymers, contributing to
materials with enhanced properties.[1]

» Organic Synthesis: As a versatile building block, it allows for the efficient creation of complex
molecules.[1]

o Agrochemicals: It is used as an intermediate in the manufacturing of various agrochemical
products.[1]

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the synthesis or reactions of 2-sec-
butoxybenzaldehyde are not readily available in the public domain. However, a plausible
synthetic route for its preparation is the Williamson ether synthesis, a common and robust
method for forming ethers. This would involve the reaction of salicylaldehyde (2-
hydroxybenzaldehyde) with 2-bromobutane in the presence of a base.

Below is a conceptual workflow for this proposed synthesis. Note: This is a generalized
protocol and has not been optimized for this specific compound.

Conceptual workflow for the synthesis of 2-sec-butoxybenzaldehyde.

Signaling Pathways and Biological Activity

There is currently no specific information available in the scientific literature detailing the
biological activity of 2-sec-butoxybenzaldehyde or its involvement in any signaling pathways.
As it is primarily used as a synthetic intermediate, its biological effects have not been a major
focus of research.

Due to the lack of available data, a diagram for signaling pathways cannot be provided. Further
research would be required to determine if this compound has any significant biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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